rac 3,4-Dihydroxyphenylethylene Glycol

• CAS No.: 28822-73-3
• Product Name: rac 3,4-Dihydroxyphenylethylene Glycol
• Molecular Formula: C8H10O4
• Molecular Weight: 170.16 g/mol
• IUPAC Name: 4-(1,2-dihydroxyethyl)benzene-1,2-diol
• Standard InChI: InChI=1S/C8H10O4/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,8-12H,4H2
• Standard InChIKey: MTVWFVDWRVYDOR-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1C(CO)O)O)O
• Canonical SMILES: C1=CC(=C(C=C1C(CO)O)O)O
• Appearance: Oil
• Melting Point: 130-132°C
• Physical Description: Solid
• Description: 3, 4-Dihydroxyphenylglycol, also known as DHPG or dopeg, belongs to the class of organic compounds known as catechols. Catechols are compounds containing a 1, 2-benzenediol moiety. 3, 4-Dihydroxyphenylglycol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 3, 4-Dihydroxyphenylglycol has been found in human brain and prostate tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, 3, 4-dihydroxyphenylglycol is primarily located in the cytoplasm. 3, 4-Dihydroxyphenylglycol participates in a number of enzymatic reactions. In particular, 3, 4-Dihydroxyphenylglycol can be biosynthesized from 3, 4-dihydroxymandelaldehyde; which is catalyzed by the enzyme alcohol dehydrogenase 1A. In addition, 3, 4-Dihydroxyphenylglycol and guaiacol can be converted into vanylglycol and pyrocatechol; which is catalyzed by the enzyme catechol O-methyltransferase. In humans, 3, 4-dihydroxyphenylglycol is involved in the tyrosine metabolism pathway and the disulfiram action pathway. 3, 4-Dihydroxyphenylglycol is also involved in several metabolic disorders, some of which include the alkaptonuria pathway, tyrosinemia, transient, OF the newborn pathway, dopamine beta-hydroxylase deficiency, and the tyrosinemia type I pathway. Outside of the human body, 3, 4-dihydroxyphenylglycol can be found in olive. This makes 3, 4-dihydroxyphenylglycol a potential biomarker for the consumption of this food product. 3, 4-Dihydroxyphenylglycol has been linked to the inborn metabolic disorders including menkes disease.; 3,4-dihydroxyphenylethyleneglycol is a tetrol composed of ethyleneglycol having a 3,4-dihydroxyphenyl group at the 1-position. It has a role as a metabolite and a mouse metabolite. It is a member of catechols and a tetrol.
• Synonyms: 3,4-dihydroxyphenylglycol; 3,4-dihydroxyphenylglycol , DL-; DHPG; dihydroxyphenylethylene glycol; dihydroxyphenylethylene glycol, (+-)-isomer; dihydroxyphenylethylene glycol, (S)-isomer; dihydroxyphenylglycine; DOPEG
• PubChem Compound: 91528
• Last Modified: Nov 11 2021